molecular formula C16H16O5S B8520674 [2-(Benzyloxy)-5-formylphenyl]methyl methanesulfonate CAS No. 402573-95-9

[2-(Benzyloxy)-5-formylphenyl]methyl methanesulfonate

Cat. No.: B8520674
CAS No.: 402573-95-9
M. Wt: 320.4 g/mol
InChI Key: HZQDBFJELNYTKE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

[2-(Benzyloxy)-5-formylphenyl]methyl methanesulfonate is a useful research compound. Its molecular formula is C16H16O5S and its molecular weight is 320.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

402573-95-9

Molecular Formula

C16H16O5S

Molecular Weight

320.4 g/mol

IUPAC Name

(5-formyl-2-phenylmethoxyphenyl)methyl methanesulfonate

InChI

InChI=1S/C16H16O5S/c1-22(18,19)21-12-15-9-14(10-17)7-8-16(15)20-11-13-5-3-2-4-6-13/h2-10H,11-12H2,1H3

InChI Key

HZQDBFJELNYTKE-UHFFFAOYSA-N

Canonical SMILES

CS(=O)(=O)OCC1=C(C=CC(=C1)C=O)OCC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Methanesulfonyl chloride (2.50 g) was added to a stirred solution of 3-(hydroxymethyl)-4-phenylmethoxybenzaldehyde (4.00 g) in dichloromethane (50 ml) at 0° C. To this solution was then added diisopropylethylamine (8.1 ml) over approx. 2 minutes. After stirring for a further 5 minutes the reaction mixture was partitioned between dichloromethane and water. The organic layer was washed with dilute hydrochloric acid, dried over sodium sulfate, filtered and concentrated under reduced pressure to give pale straw coloured oil. Addition of diethyl ether caused the product to crystallize. This material was collected and washed with more diethyl ether to give 3-[[(methylsulfonyl)oxy]methyl]-4-phenylmethoxybenzaldehyde (4.51 g) as off-white crystals. 1H NMR (CDCl3) δ9.78 (s, 1H, CHO); 5.22 (s, 2H); 5.10 (s, 2H); 2.83 (s, 3H). TLC (silica gel): Rf=0.4 (dichloromethane: diethyl ether, 24:1).
Quantity
2.5 g
Type
reactant
Reaction Step One
Name
3-(hydroxymethyl)-4-phenylmethoxybenzaldehyde
Quantity
4 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
8.1 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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